Cas no 130749-76-7 (Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-)

Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- structure
130749-76-7 structure
Product Name:Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
CAS No:130749-76-7
MF:C7H9N3O3
MW:183.164661169052
CID:102489
PubChem ID:14666656
Update Time:2025-04-18

Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
    • Acetamide, N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
    • 130749-76-7
    • N-(3-acetyl-5-oxo-4H-imidazol-2-yl)acetamide
    • Inchi: 1S/C7H9N3O3/c1-4(11)8-7-9-6(13)3-10(7)5(2)12/h3H2,1-2H3,(H,8,9,11,13)
    • InChI Key: ZEJIBYLBEXEYJA-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)C(NC(C)=O)=N1

Computed Properties

  • Exact Mass: 183.06447
  • Monoisotopic Mass: 183.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 78.84

Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- Related Literature

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